Cas no 938006-80-5 (6-methylquinoline-2-carbothioamide)

• Product Name: 6-methylquinoline-2-carbothioamide
• CAS No: 938006-80-5
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• MDL: MFCD08558304
• CID: 5233109
• PubChem ID: 19616719
• Update Time: 2026-03-08

6-methylquinoline-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-methylquinoline-2-carbothioamide

• MDL： MFCD08558304
• Inchi： 1S/C11H10N2S/c1-7-2-4-9-8(6-7)3-5-10(13-9)11(12)14/h2-6H,1H3,(H2,12,14)
• InChI Key： MRGBXQCDBAPQDN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C=CC=1C(N)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 6-methylquinoline-2-carbothioamide

Introduction to 6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5)

6-methylquinoline-2-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 938006-80-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural motif of 6-methylquinoline-2-carbothioamide incorporates a sulfur-containing group, specifically a thioamide moiety, which contributes to its unique chemical properties and reactivity. Such structural features are often exploited in the design of novel bioactive molecules, making this compound a subject of considerable interest for synthetic chemists and pharmacologists.

The thioamide group in 6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5) is particularly noteworthy, as it has been shown to play a crucial role in modulating biological interactions. Thioamides are known for their ability to act as intermediates in various biochemical pathways and have been incorporated into numerous drug candidates due to their versatility in forming hydrogen bonds and participating in coordination chemistry. In the context of 6-methylquinoline-2-carbothioamide, the presence of this group suggests potential applications in the development of compounds targeting enzymes or receptors that exhibit thiol-dependent binding mechanisms.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5) and biological targets. Studies indicate that the quinoline scaffold can effectively penetrate biological membranes, enhancing the bioavailability of attached pharmacophores. The methyl substituent at the 6-position of the quinoline ring may influence electronic properties, affecting reactivity and binding affinity. Furthermore, the combination of a nitrogen-containing heterocycle with a sulfur-containing functional group creates a rich landscape for hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor recognition.

Current research in medicinal chemistry highlights the importance of quinoline derivatives in addressing various therapeutic challenges. For instance, modifications to the quinoline core have led to compounds with antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of 6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5) positions it as a promising candidate for further derivatization, allowing chemists to fine-tune its pharmacological profile. The thioamide moiety provides a handle for further chemical manipulation, enabling the synthesis of analogs with enhanced potency or selectivity.

The synthesis of 6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group interconversions. Advances in green chemistry principles have also influenced synthetic methodologies, promoting the use of sustainable reagents and catalytic systems. Such approaches not only improve efficiency but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical production.

In vitro studies have begun to elucidate the biological activity of 6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5). Preliminary data suggest that this compound exhibits moderate affinity for certain enzyme targets, potentially making it useful in modulating metabolic pathways relevant to diseases such as cancer or neurodegeneration. The exact mechanism of action remains under investigation, but early findings are encouraging regarding its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate these initial observations into tangible therapeutic benefits.

The future prospects for 6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5) are bright, given its structural versatility and demonstrated biological relevance. Ongoing research aims to explore its potential in treating neglected tropical diseases, where novel chemical entities are urgently needed due to emerging resistance to existing treatments. Additionally, computational screening techniques are being employed to identify new derivatives with improved pharmacokinetic profiles, ensuring that future candidates exhibit favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Regulatory considerations also play a critical role in advancing compounds like 6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5) through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) and adherence to international safety standards are prerequisites for transitioning from laboratory-scale synthesis to large-scale production. Collaborative partnerships between academic institutions and pharmaceutical companies can streamline these processes, fostering an environment conducive to innovation while maintaining rigorous quality control measures.

In conclusion,6-methylquinoline-2-carbothioamide (CAS No. 938006-80-5) represents a compelling example of how structural innovation can yield bioactive molecules with therapeutic potential. Its unique combination of chemical features—particularly the presence of both a quinoline scaffold and a thioamide group—makes it an attractive scaffold for further exploration by medicinal chemists worldwide.